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Compound of Interest

Compound Name: Pratensein

Cat. No.: B192153 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for the effective use of Pratensein in experiments, with

a focus on overcoming solubility challenges.

Frequently Asked Questions (FAQs)
Q1: What is Pratensein and what are its key properties?

Pratensein is an O-methylated isoflavone, a type of flavonoid naturally found in plants like red

clover (Trifolium pratense)[1]. It is recognized for its potential antioxidant and anti-inflammatory

properties. Key chemical properties are summarized below.

Property Value

CAS Number 2284-31-3

Chemical Formula C₁₆H₁₂O₆

Molar Mass 300.26 g/mol

Appearance Yellowish solid

Synonyms
3′,5,7-Trihydroxy-4′-methoxyisoflavone, 3′-

Hydroxybiochanin A

Q2: I'm having trouble dissolving Pratensein. What are the recommended solvents?
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Pratensein has limited solubility in water but is soluble in organic solvents[2]. The preferred

solvent for creating high-concentration stock solutions is Dimethyl Sulfoxide (DMSO). For other

organic solvents like ethanol and methanol, a small-scale solubility test is recommended to

determine the optimal concentration for your specific experimental needs.

Q3: How do I prepare a stock solution of Pratensein for my cell culture experiments?

A detailed protocol for preparing a 10 mM stock solution in DMSO is provided in the

"Experimental Protocols" section below. This is a common starting concentration that can be

further diluted to your desired working concentration in cell culture media.

Q4: What is the maximum recommended concentration of DMSO in my final cell culture

medium?

To avoid solvent-induced toxicity to your cells, the final concentration of DMSO in your cell

culture medium should be kept as low as possible, typically below 0.5% (v/v), and ideally at or

below 0.1%.

Q5: How should I store Pratensein powder and stock solutions?

Pratensein powder should be stored at 2-8°C. Once dissolved in DMSO, the stock solution

should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and stored at

-20°C for long-term use.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Pratensein is not fully

dissolving in the chosen

solvent.

- Insufficient solvent volume.-

Inappropriate solvent.-

Compound has precipitated

out of solution.

- Ensure you are using a

sufficient volume of the

recommended solvent (e.g.,

DMSO).- For stubborn

dissolution, gentle warming to

37°C and sonication can be

applied.- If precipitation occurs

upon dilution into aqueous

media, consider performing a

serial dilution.

Precipitation is observed after

adding the Pratensein stock

solution to the cell culture

medium.

- The concentration of

Pratensein exceeds its

solubility limit in the aqueous

medium.- The final

concentration of the organic

solvent (e.g., DMSO) is too

high.

- Perform a serial dilution of

your stock solution in the cell

culture medium to reach the

final desired concentration.-

Ensure the final DMSO

concentration in your culture

medium is low (ideally ≤ 0.1%).

Inconsistent experimental

results.

- Inaccurate concentration of

Pratensein solution.-

Degradation of Pratensein.

- Ensure accurate weighing of

the compound and precise

dilutions.- Prepare fresh

working solutions from your

frozen stock for each

experiment.- Avoid repeated

freeze-thaw cycles of the stock

solution.

Quantitative Data: Pratensein Solubility
The following table summarizes the known solubility of Pratensein in common laboratory

solvents.
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Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) 50 mg/mL (166.52 mM)

The preferred solvent for

creating high-concentration

stock solutions. Sonication

may be required for complete

dissolution.

Ethanol Soluble

A small-scale solubility test is

recommended to determine

the maximum solubility for your

specific batch and

experimental conditions.

Methanol Soluble

A small-scale solubility test is

recommended to determine

the maximum solubility.

Water Limited Solubility
Not recommended for

preparing stock solutions.

Experimental Protocols
Protocol for Preparing a 10 mM Pratensein Stock
Solution in DMSO
Materials:

Pratensein powder (Molar Mass: 300.26 g/mol )

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional)
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Procedure:

Calculate the required mass of Pratensein:

For 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 300.26 g/mol * (1000 mg / 1 g) =

3.0026 mg

Weigh Pratensein:

In a sterile microcentrifuge tube, carefully weigh out approximately 3 mg of Pratensein
powder. Record the exact weight.

Add DMSO:

Add the calculated volume of DMSO to the tube containing the Pratensein powder. For

example, if you weighed exactly 3.0 mg of Pratensein, add 1 mL of DMSO.

Dissolve the Compound:

Vortex the tube vigorously for 1-2 minutes until the Pratensein is completely dissolved.

If the compound does not fully dissolve, you can sonicate the tube for 5-10 minutes or

gently warm it to 37°C.

Store the Stock Solution:

Aliquot the 10 mM Pratensein stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -20°C.

Protocol for Preparing Working Solutions for Cell
Culture
Materials:
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10 mM Pratensein stock solution in DMSO

Sterile complete cell culture medium (pre-warmed to 37°C)

Sterile pipette tips and tubes

Procedure:

Thaw the Stock Solution:

Thaw one aliquot of the 10 mM Pratensein stock solution at room temperature.

Perform Serial Dilutions:

To minimize precipitation, it is recommended to perform a serial dilution of the stock

solution in your complete cell culture medium.

Example for preparing a 10 µM working solution:

1. Prepare an intermediate dilution: Add 10 µL of the 10 mM stock solution to 990 µL of

pre-warmed cell culture medium to get a 100 µM solution. Mix well by gentle pipetting.

2. Prepare the final working solution: Add 100 µL of the 100 µM intermediate solution to

900 µL of pre-warmed cell culture medium to achieve a final concentration of 10 µM.

The final DMSO concentration in this example will be 0.1%.

Apply to Cells:

Add the appropriate volume of the final working solution to your cell culture plates.

Signaling Pathways and Experimental Workflows
Recent studies have indicated that Pratensein exerts its biological effects, particularly its anti-

inflammatory and antioxidant activities, through the modulation of key signaling pathways.
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Experimental Workflow for Pratensein Studies

Pratensein has been shown to modulate the NF-κB and Nrf2 signaling pathways, which are

critical in regulating inflammation and the cellular antioxidant response.
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Modulation of NF-κB and Nrf2 Signaling by Pratensein

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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